Cas no 881-13-0 (3(2H)-Benzothiazolepropanenitrile, 2-oxo-)

3(2H)-Benzothiazolepropanenitrile, 2-oxo- structure
881-13-0 structure
Product name:3(2H)-Benzothiazolepropanenitrile, 2-oxo-
CAS No:881-13-0
MF:C10H8N2OS
MW:204.248320579529
CID:644621
PubChem ID:12591278

3(2H)-Benzothiazolepropanenitrile, 2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Benzothiazolepropanenitrile, 2-oxo-
    • 3-(2-oxo-1,3-benzothiazol-3-yl)propanenitrile
    • AKOS002300727
    • 881-13-0
    • 3-(oxo-benzothiazolyl)-propionitrile
    • 3-(2-oxo-1,3-benzothiazol-3(2H)-yl)propanenitrile
    • DTXSID80503620
    • starbld0019067
    • 3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanenitrile
    • Inchi: InChI=1S/C10H8N2OS/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13/h1-2,4-5H,3,7H2
    • InChI Key: QVXNXMVVAJDUHI-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CCC#N

Computed Properties

  • Exact Mass: 204.03573406g/mol
  • Monoisotopic Mass: 204.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.4Ų

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